1,1,2,2-tetrafluoroethane-1-sulfonyl chloride

Specification

• CAS No.: 374-42-5
• Molecular Formula: C2HClF4O2S
• Molecular Weight: 200.54 g/mol
• IUPAC Name: 1,1,2,2-tetrafluoroethanesulfonyl chloride
• Standard InChI: InChI=1S/C2HClF4O2S/c3-10(8,9)2(6,7)1(4)5/h1H
• Standard InChI Key: KNVMLYXDZUGCQJ-UHFFFAOYSA-N
• Canonical SMILES: C(C(F)(F)S(=O)(=O)Cl)(F)F

Introduction

1,1,2,2-tetrafluoroethane-1-sulfonyl chloride is a chemical compound with the molecular formula C₂HClF₄O₂S. It is a derivative of tetrafluoroethane, featuring a sulfonyl chloride functional group, which makes it highly reactive and versatile in various chemical applications. This compound is particularly noted for its unique combination of fluorine atoms and the sulfonyl chloride group, allowing it to participate in specific chemical reactions that are not possible with other compounds.

Comparison with Similar Compounds

1,1,2,2-tetrafluoroethane-1-sulfonyl chloride shares structural similarities with other fluorinated compounds but is distinct due to its sulfonyl chloride group. A comparison with similar compounds highlights its uniqueness:

Compound Name	Formula	Unique Features
1,1-Difluoroethane	C₂H₄F₂	Less fluorinated; used as refrigerant
1-Chloro-2-fluoroethane	C₂H₄ClF	Contains chlorine; different reactivity profile
1,1-Dichloro-2-fluoroethane	C₂H₄Cl₂F	More chlorinated; used in industrial applications
1,1-Difluoropropane	C₃H₆F₂	Three carbon atoms; different boiling point

Research Findings and Future Directions

Research on 1,1,2,2-tetrafluoroethane-1-sulfonyl chloride is limited, but its potential applications in organic synthesis and materials science are significant. Future studies should focus on developing efficient synthesis methods and exploring its reactivity in various chemical reactions.